![molecular formula C13H10F3NO2 B6368784 2-Hydroxy-3-(4-methoxy-3-trifluoromethylphenyl)pyridine, 95% CAS No. 1261896-29-0](/img/structure/B6368784.png)
2-Hydroxy-3-(4-methoxy-3-trifluoromethylphenyl)pyridine, 95%
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Overview
Description
2-Hydroxy-3-(4-methoxy-3-trifluoromethylphenyl)pyridine, abbreviated as 2-OH-3-MTP, is an organic compound with a broad range of applications in the field of scientific research. It is a highly versatile compound, with potential for use in a variety of laboratory experiments and research applications. It has been used in the synthesis of a variety of compounds, and its unique properties make it a valuable asset for scientific research.
Scientific Research Applications
2-OH-3-MTP has a wide range of applications in scientific research. It has been used in the synthesis of a variety of compounds, such as heterocycles, chiral ligands, and organometallic compounds. It has also been used in the synthesis of a variety of drugs, such as anti-cancer agents, anti-inflammatory agents, and antibiotics. In addition, it has been used in the synthesis of a variety of materials, such as polymers, nanomaterials, and semiconductors.
Mechanism of Action
2-OH-3-MTP is a highly versatile compound, and its unique properties make it a valuable asset for scientific research. It has been shown to interact with a variety of molecules, including proteins and enzymes, and to modify their activity. It has also been shown to interact with DNA, and to affect its structure and function. In addition, it has been shown to interact with a variety of cell membrane components, and to affect their function.
Biochemical and Physiological Effects
2-OH-3-MTP has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of a variety of enzymes, including cytochrome P450 enzymes, and to modulate the activity of a variety of proteins. In addition, it has been shown to have anti-cancer, anti-inflammatory, and antimicrobial effects.
Advantages and Limitations for Lab Experiments
2-OH-3-MTP has a number of advantages for use in laboratory experiments. It is a highly versatile compound, with potential for use in a variety of laboratory experiments and research applications. It is also a relatively stable compound, with a low potential for degradation or decomposition. However, 2-OH-3-MTP also has a number of limitations for use in laboratory experiments. It is a relatively expensive compound, and it can be difficult to obtain in large quantities. In addition, it is a highly reactive compound, and it can be difficult to handle and store safely.
Future Directions
2-OH-3-MTP has a wide range of potential applications in scientific research, and its unique properties make it a valuable asset for scientific research. In the future, it may be used in the synthesis of a variety of compounds, such as heterocycles, chiral ligands, and organometallic compounds. In addition, it may be used in the synthesis of a variety of drugs, such as anti-cancer agents, anti-inflammatory agents, and antibiotics. It may also be used in the synthesis of a variety of materials, such as polymers, nanomaterials, and semiconductors. Furthermore, it may be used to study the biochemical and physiological effects of a variety of molecules, including proteins and enzymes, and to modify their activity. Finally, it may be used to study the interaction of a variety of molecules with cell membrane components, and to affect their function.
Synthesis Methods
2-OH-3-MTP can be synthesized using a variety of methods, including the use of a Grignard reaction and a palladium-catalyzed Heck reaction. In the Grignard reaction, a Grignard reagent is reacted with an appropriate substrate in the presence of a suitable solvent, such as diethyl ether. This reaction yields 2-OH-3-MTP as the product. In the palladium-catalyzed Heck reaction, a palladium catalyst is used to catalyze the reaction between an aryl halide and an alkyne in the presence of a suitable base, such as potassium carbonate. This reaction yields 2-OH-3-MTP as the product.
Properties
IUPAC Name |
3-[4-methoxy-3-(trifluoromethyl)phenyl]-1H-pyridin-2-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H10F3NO2/c1-19-11-5-4-8(7-10(11)13(14,15)16)9-3-2-6-17-12(9)18/h2-7H,1H3,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DVZZGOGETCPNMQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C2=CC=CNC2=O)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H10F3NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00683216 |
Source
|
Record name | 3-[4-Methoxy-3-(trifluoromethyl)phenyl]pyridin-2(1H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00683216 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
269.22 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1261896-29-0 |
Source
|
Record name | 3-[4-Methoxy-3-(trifluoromethyl)phenyl]pyridin-2(1H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00683216 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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